Nitrosobis(2-hydroxyethyl)amine Nitrosobis(2-hydroxyethyl)amine N-Nitrosodiethanolamine is a pale yellow, oily liquid nitrosamine with a characteristic odor that is light sensitive and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosodi-n-butylamine is primarily used in laboratory research to induce tumors in experimental animals, but is also used as an intermediate in the synthesis of di-n-butylhydrazine. This substance is detected in various foods, including smoked meats, cheese and soybean oil, as a result of nitrosation of amines that are present in these products and is detected as a contaminant in rubber products. Exposure to N-Nitrosodi-n-butylamine irritates the skin and eyes and may damage the liver and kidneys. This substance is mutagenic in animals and is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosodiethanolamine is a yellow to dark brown very viscous liquid with no distinct odor. (NTP, 1992)
N-Nitrosodiethanolamine is a nitroso compound.
Brand Name: Vulcanchem
CAS No.: 1116-54-7
VCID: VC0133224
InChI: InChI=1S/C4H10N2O3/c7-3-1-6(5-9)2-4-8/h7-8H,1-4H2
SMILES: C(CO)N(CCO)N=O
Molecular Formula: C4H10N2O3
Molecular Weight: 134.13 g/mol

Nitrosobis(2-hydroxyethyl)amine

CAS No.: 1116-54-7

Reference Standards

VCID: VC0133224

Molecular Formula: C4H10N2O3

Molecular Weight: 134.13 g/mol

Nitrosobis(2-hydroxyethyl)amine - 1116-54-7

CAS No. 1116-54-7
Product Name Nitrosobis(2-hydroxyethyl)amine
Molecular Formula C4H10N2O3
Molecular Weight 134.13 g/mol
IUPAC Name N,N-bis(2-hydroxyethyl)nitrous amide
Standard InChI InChI=1S/C4H10N2O3/c7-3-1-6(5-9)2-4-8/h7-8H,1-4H2
Standard InChIKey YFCDLVPYFMHRQZ-UHFFFAOYSA-N
SMILES C(CO)N(CCO)N=O
Canonical SMILES C(CO)N(CCO)N=O
Boiling Point 237 °F at 1.5 mm Hg (NTP, 1992)
114 °C at 1.4 mm Hg
237°F at 1.5 mmHg
Colorform Light yellow oil
Viscous yellow oil
Density 1.28 (NTP, 1992)
1.28
Physical Description N-nitrosodiethanolamine is a yellow to dark brown very viscous liquid with no distinct odor. (NTP, 1992)
Yellow to dark brown very viscous liquid with no distinct odor.
Description N-Nitrosodiethanolamine is a pale yellow, oily liquid nitrosamine with a characteristic odor that is light sensitive and emits toxic fumes of nitrogen oxides when heated to decomposition. N-Nitrosodi-n-butylamine is primarily used in laboratory research to induce tumors in experimental animals, but is also used as an intermediate in the synthesis of di-n-butylhydrazine. This substance is detected in various foods, including smoked meats, cheese and soybean oil, as a result of nitrosation of amines that are present in these products and is detected as a contaminant in rubber products. Exposure to N-Nitrosodi-n-butylamine irritates the skin and eyes and may damage the liver and kidneys. This substance is mutagenic in animals and is reasonably anticipated to be a human carcinogen. (NCI05)
N-nitrosodiethanolamine is a yellow to dark brown very viscous liquid with no distinct odor. (NTP, 1992)
N-Nitrosodiethanolamine is a nitroso compound.
Shelf Life Stable at room temperature for more than 14 days in neutral or alkaline aqueous solutions in the dark; slightly less stable in acidic soln; light sensitive, especially to UV light.
Solubility greater than or equal to 100 mg/mL at 68.9° F (NTP, 1992)
7.45 M
Miscible with water in all proportions; soluble in polar organic solvents; insoluble in non-polar organic solvents
Synonyms 2,2’-(Nitrosoimino)bisethanol; Diethanolnitrosamine; N,N-Diethanolnitrosamine; N-Nitrosodiethanolamine; NDELA;
Vapor Pressure 5X10-4 mm Hg at 20 °C (est)
PubChem Compound 14223
Last Modified Nov 11 2021
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